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For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptacosanoic acid, also known as carboceric acid, is a very-long-chain saturated fatty acid
(VLCFA) with the chemical formula C27Hs402. Identified by its CAS number 700-92-5, this
compound is of increasing interest in various scientific fields, including materials science,
biochemistry, and pharmacology. Its unique physical and chemical properties, coupled with its
potential biological activities, make it a subject of investigation for applications ranging from
specialized lubricants to novel therapeutic agents. This technical guide provides an in-depth
overview of the core properties, experimental analysis protocols, and potential biological
significance of Heptacosanoic acid.

Core Properties of Heptacosanoic Acid

The physicochemical properties of Heptacosanoic acid are summarized in the tables below,
providing a clear reference for laboratory and research applications.

Table 1: General and Physical Properties
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Property Value Reference(s)
CAS Number 700-92-5 [1]

Molecular Formula C27H5402 [1]

Molecular Weight 410.72 g/mol [1]
Appearance White to off-white crystalline N/A

solid

Melting Point 86-88 °C N/A

Boiling Point 458.37 °C (estimated) N/A

Density ~0.85 g/cm?3 N/A

Table 2: Solubility Data

Solvent Solubility Notes
Water Insoluble N/A
Non-polar organic solvents Soluble e.g., hexane, chloroform

) Sparingly soluble to soluble
Polar organic solvents ) ) e.g., ethanol, acetone
with heating

Experimental Protocols

Accurate characterization of Heptacosanoic acid is crucial for its application in research and
development. The following section details standard experimental methodologies for
determining its key properties.

Determination of Melting Point (Capillary Method)

The melting point of a solid organic compound is a critical indicator of its purity. The capillary
method is a widely used and reliable technique.

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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e Capillary tubes (sealed at one end)
e Thermometer (calibrated)

e Mortar and pestle

Procedure:

o Sample Preparation: A small amount of dry Heptacosanoic acid is finely ground using a
mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the closed end, achieving a sample height of 2-3 mm.

o Apparatus Setup (Mel-Temp): The packed capillary tube is placed in the heating block of the
Mel-Temp apparatus. The thermometer is inserted into its designated holder.

o Heating: The sample is heated rapidly to a temperature approximately 10-15 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute to ensure
accurate determination.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transformed
into a clear liquid is recorded as the end of the melting range. For a pure compound, this
range should be narrow (0.5-2 °C).[2][3][4][5][6]

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

GC-MS is a powerful analytical technique for the identification and quantification of fatty acids.
The following protocol outlines the analysis of Heptacosanoic acid, typically after conversion
to its more volatile methyl ester (Heptacosanoate methyl ester).

a) Derivatization to Fatty Acid Methyl Ester (FAME):
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e Reaction: A known quantity of Heptacosanoic acid is dissolved in a suitable solvent (e.g.,
toluene). A methylating agent, such as boron trifluoride-methanol solution (BFs-MeOH), is
added.

o Heating: The mixture is heated in a sealed vial at a controlled temperature (e.g., 60-100 °C)
for a specified time to ensure complete conversion to the FAME.

o Extraction: After cooling, the FAME is extracted into an organic solvent like hexane. The
organic layer is washed with water and dried over an anhydrous salt (e.g., sodium sulfate).

b) GC-MS Analysis:

« Injection: A small volume (typically 1 pL) of the FAME solution is injected into the GC inlet,
which is maintained at a high temperature to vaporize the sample.

e Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary
column. The separation is based on the differential partitioning of the analyte between the
mobile gas phase and the stationary phase coated on the column wall. A temperature
gradient program is typically used to elute compounds with different boiling points.

o Detection (Mass Spectrometry): As the FAME elutes from the GC column, it enters the mass
spectrometer. The molecules are ionized (e.g., by electron impact), and the resulting charged
fragments are separated based on their mass-to-charge ratio (m/z).

» Data Analysis: The resulting mass spectrum provides a unique fragmentation pattern that
serves as a "fingerprint” for the identification of Heptacosanoic acid methyl ester.
Quantification can be achieved by integrating the peak area and comparing it to a calibration
curve generated from standards.

Workflow for GC-MS Analysis of Heptacosanoic Acid
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Caption: Workflow for the derivatization and analysis of Heptacosanoic acid by GC-MS.

Potential Biological Roles and Signaling Pathways

While the specific signaling roles of Heptacosanoic acid in mammalian cells are still under
active investigation, the broader class of VLCFAs is known to be integral to cellular structure
and signaling. They are key components of sphingolipids and glycerophospholipids in cell
membranes, and alterations in their metabolism have been linked to various diseases.

Odd-chain fatty acids, such as the closely related Heptadecanoic acid (C17:0), have been
shown to influence critical cellular signaling pathways.[7] These pathways are often implicated
in cancer and metabolic disorders, making odd-chain VLCFAs like Heptacosanoic acid
intriguing candidates for drug development.

Hypothesized Signaling Influence of Heptacosanoic Acid

Based on the known functions of other VLCFAs and odd-chain fatty acids, Heptacosanoic
acid may potentially modulate signaling cascades involved in:

o Cell Proliferation and Survival: Pathways such as the PI3K/Akt/mTOR pathway are central
regulators of cell growth and survival. Some fatty acids have been shown to influence the
phosphorylation status of key proteins in this pathway.[7]

 Inflammation and Immune Response: The JAK/STAT pathway is crucial for cytokine
signaling and immune responses. Modulation of this pathway by fatty acids could have
implications for inflammatory diseases.[7]

e Membrane Dynamics and Receptor Function: As a component of membrane lipids,
Heptacosanoic acid could influence the formation of lipid rafts and the function of
membrane-bound receptors, thereby indirectly affecting downstream signaling.

Logical Relationship Diagram: Potential Sighaling
Modulation
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The following diagram illustrates a potential, generalized mechanism by which an extracellular
or intracellular pool of Heptacosanoic acid could influence key signaling pathways, based on
evidence from related fatty acids.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7797561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

Heptacosanoic Acid Extracellular

(Membrane Component) Heptacosanoic Acid

'llModulates
1
1

Membrane Receptor

Gene Expression >

Click to download full resolution via product page

Caption: Potential modulation of PI3K/Akt and JAK/STAT pathways by Heptacosanoic acid.
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Conclusion

Heptacosanoic acid (CAS 700-92-5) is a very-long-chain saturated fatty acid with well-defined
physicochemical properties. Standard laboratory techniques, such as the capillary method for
melting point determination and GC-MS for identification and quantification, are essential for its
characterization. While its specific biological roles are an emerging area of research, its
structural similarity to other bioactive fatty acids suggests potential involvement in critical
cellular signaling pathways relevant to health and disease. This guide provides a foundational
resource for researchers and professionals working with or investigating the potential
applications of this unique fatty acid. Further studies are warranted to fully elucidate the
metabolic fate and signaling functions of Heptacosanoic acid in mammalian systems, which
may unveil novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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